N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-12-8-10-16(11-9-12)23-15(4)18(21-22-23)19(24)20-17-7-5-6-13(2)14(17)3/h5-11H,1-4H3,(H,20,24)
• InChI Key: KDDOTONNQSNXPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC(=C3C)C)C
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

Compounds like “N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide” belong to a class of organic compounds known as triazoles. Triazoles are heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The synthesis of similar compounds often involves reactions of amines with other organic compounds. For example, a new synthesis of N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide was developed in acetic acid as a solvent using the reaction of 3-choloro-4-methylaniline, and 2-(3-nitrophenyl)-4H-benzo-[1,3]oxazin-4-one.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques like single-crystal X-ray diffraction, IR spectroscopy, and NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of chemical bonds present.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be complex and depend on the specific reactants and conditions used. Retrosynthetic analysis is often used to plan the synthesis of complex organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For similar compounds, properties such as molecular weight, melting point, and solubility can be determined.

Scientific Research Applications

Inhibition of Alkaline Phosphatases (APs):

• Findings : These compounds exhibited inhibitory activity against APs, although less potent than against ecto-5’-nucleotidases (e5-NTs). .

Thiophene Derivatives and Pharmacological Characteristics:

• Applications : Thiophene derivatives have been explored for various therapeutic purposes, including:
  • .

Bisphosphonic Derivatives with Hydroxy-Methylene Motif

• .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its reactivity, toxicity, and safe handling procedures.

Future Directions

The future directions for research on similar compounds could include further studies on their synthesis, characterization, and potential applications. For example, heterocyclic compounds like triazoles have been found to exhibit various biological activities, making them of interest in the development of new drugs.